Cas no 16234-67-6 (N-isopropyl-2-(4-morpholinyl)thieno[3,2-d]pyrimidin-4-amine)

N-isopropyl-2-(4-morpholinyl)thieno[3,2-d]pyrimidin-4-amine structure
16234-67-6 structure
Product Name:N-isopropyl-2-(4-morpholinyl)thieno[3,2-d]pyrimidin-4-amine
CAS No:16234-67-6
MF:C13H18N4OS
MW:278.373220920563
CID:1343424
Update Time:2024-08-17

N-isopropyl-2-(4-morpholinyl)thieno[3,2-d]pyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

    • N-isopropyl-2-(4-morpholinyl)thieno[3,2-d]pyrimidin-4-amine
    • isopropyl-(2-morpholin-4-yl-thieno[3,2-d]pyrimidin-4-yl)-amine
    • isopropyl(1-hydroxymethyl)phenylphosphine oxide
    • AGN-PC-00N5X3
    • CTK0D7100
    • Methanol, [(1-methylethyl)phenylphosphinyl]-
    • ACMC-20mac9
    • isopropyl-(2-morpholin-4-yl-thieno[3,2-d]pyrimidin-4-yl)-amine; isopropyl(1-hydroxymethyl)phenylphosphine oxide; AGN-PC-00N5X3; CTK0D7100; Methanol, [(1-methylethyl)phenylphosphinyl]-; ACMC-20mac9;
    • N-(1-Methylethyl)-2-(4-morpholinyl)thieno[3,2-d]pyrimidin-4-amine
    • Inchi: 1S/C13H18N4OS/c1-9(2)14-12-11-10(3-8-19-11)15-13(16-12)17-4-6-18-7-5-17/h3,8-9H,4-7H2,1-2H3,(H,14,15,16)
    • InChI Key: ZZDISPGHTYJAMC-UHFFFAOYSA-N
    • SMILES: C1(N2CCOCC2)=NC(NC(C)C)=C2SC=CC2=N1

Computed Properties

  • Exact Mass: 278.12034
  • Monoisotopic Mass: 278.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0

Experimental Properties

  • Density: 1.291
  • Boiling Point: 492.822°C at 760 mmHg
  • Flash Point: 251.85°C
  • Refractive Index: 1.657
  • PSA: 50.28
  • pka: 7.44±0.40(Predicted)
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